SR9243

• Molecular Formula: C31H32BrNO4S2
• Molecular Weight: 626.6 g/mol
• InChI: InChI=1S/C31H32BrNO4S2/c1-22-17-23(2)31(24(3)18-22)39(36,37)33(16-15-25-7-5-9-29(32)19-25)21-26-11-13-27(14-12-26)28-8-6-10-30(20-28)38(4,34)35/h5-14,17-20H,15-16,21H2,1-4H3
• InChIKey: FYQFEJFTCLKXTQ-UHFFFAOYSA-N

SR9243 as a Validated Liver X Receptor (LXR) Inverse Agonist for Cancer Metabolism Research

SR9243 (CAS 1613028-81-1) is a synthetic sulfonamide-based liver X receptor (LXR) inverse agonist that was rationally designed from the liver-selective scaffold SR9238 to achieve systemic exposure and broad anti-tumor activity [1]. Unlike LXR agonists that promote cholesterol efflux or LXR antagonists that merely block agonist binding, SR9243 actively recruits corepressor complexes (NCOR1/SMRT) to LXR target gene promoters, thereby suppressing basal transcriptional activity of both LXRα and LXRβ below physiological levels [2]. This mechanism simultaneously downregulates the two hallmark metabolic pathways of cancer—aerobic glycolysis (the Warburg effect) and de novo lipogenesis—by inhibiting expression of key enzymes including GCK1, PFK2, PFK1, LDH, FASN, SCD1, and SREBP1c [1]. The compound demonstrates nanomolar potency (IC50 15–104 nM) across prostate, colorectal, lung, and pancreatic cancer cell lines while sparing non-malignant cells from the same tissues of origin [1].

Pathway study LXR inverse agonism for dual glycolytic and lipogenic suppression

Model context Reported model-response context across prostate, colon, lung, pancreatic cancer cell lines

Mechanism Corepressor recruitment probe with published ChIP and TR-FRET data

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. View Source
• [2] Elgendy, B., Griffett, K., Hegazy, L., Di Fruscia, P., Sample, K., Schoepke, E., Kamenecka, T.M., & Burris, T.P. (2022). Synthesis and structure activity relationship of the first class of LXR inverse agonists. Bioorganic Chemistry, 119, 105540. View Source

Why LXR Ligand Class Substitution Fails: Mechanism-Driven Differentiation of SR9243

Pharmacological modulation of LXR spans three functionally distinct ligand categories—agonists (e.g., LXR-623, GW3965, T0901317), neutral antagonists (e.g., GSK2033), and inverse agonists (SR9243, SR9238)—and these cannot be interchanged without fundamentally altering the biological outcome. LXR agonists induce transcriptional activation of target genes and promote hepatic steatosis as a dose-limiting toxicity, a liability documented across multiple clinical-stage LXR agonist programs [1]. LXR antagonists such as GSK2033 (pIC50 7 and 7.4 for LXRα and LXRβ, respectively) bind the receptor and block agonist-induced activation but do not actively suppress basal transcriptional activity . In contrast, SR9243 is a bona fide inverse agonist that reduces LXR transcriptional activity below basal levels through enhanced corepressor recruitment, as demonstrated by TR-FRET assays and sequential chromatin immunoprecipitation showing SR9243-dependent NCOR1 enrichment at SREBF1, FASN, PFK2, and GCK1 promoters [1]. Within the inverse agonist subclass, SR9238—the predecessor compound—contains an ester moiety that undergoes rapid hepatic metabolism, conferring liver selectivity but limiting systemic exposure required for extrahepatic tumor targeting [1]. SR9243 was specifically engineered to eliminate this metabolic liability, making it the only LXR inverse agonist validated for systemic anti-tumor activity in vivo [2].

SR9243

LXR inverse agonist that actively suppresses basal transcription via corepressor recruitment

LXR Agonists (e.g., GW3965)

Induce cholesterol efflux and cell cycle arrest; mechanistically opposite pharmacology

SR9243

Systemic exposure validated for extrahepatic tumor xenografts

SR9238 (Predecessor)

Liver-selective due to ester moiety; systemic exposure profile may not transfer

Mismatch risk: Using agonists or liver-restricted inverse agonists may shift pathway-response endpoints away from reported glycolysis/lipogenesis dual suppression

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. View Source
• [2] Elgendy, B., Griffett, K., Hegazy, L., Di Fruscia, P., Sample, K., Schoepke, E., Kamenecka, T.M., & Burris, T.P. (2022). Synthesis and structure activity relationship of the first class of LXR inverse agonists. Bioorganic Chemistry, 119, 105540. View Source

Quantitative Procurement Evidence for SR9243: Head-to-Head and Cross-Study Comparator Data

Cancer Cell Viability IC50: SR9243 Matches or Exceeds the Potency of Clinical-Stage Glycolysis Inhibitors Across Six Cell Lines While Sparing Normal Cells

SR9243 reduced cancer cell viability with IC50 values ranging from 15 to 104 nM in MTT reduction assays, demonstrating single-digit nanomolar potency in the most sensitive lines. In direct comparison, the LXR agonist GW3965 inhibited cancer cell growth through cholesterol depletion and cell cycle arrest, whereas SR9243-induced cytotoxicity occurred via apoptosis without cell cycle perturbation [1]. Critically, SR9243 did not reduce viability of non-malignant cells (PZ-HPV-7 prostate, CCD-18Co colon, MRC-5 lung) at concentrations that killed cancer cells, indicating a therapeutic window not observed with conventional glycolysis inhibitors such as 2-deoxyglucose [1]. SR9243 reduced lactate and pyruvate levels in cancer cells to concentrations comparable to those achieved by 2-deoxyglucose treatment [1].

Cancer cell viability

Head-to-head

IC50 range: 15–104 nM across 7 cancer cell lines. Matched non-malignant cells not affected.

Supports cell-model endpoint review

MTT assay, 72h. Selectivity profile distinct from 2-deoxyglucose and GW3965.

Evidence Dimension	Cancer cell viability IC50 (MTT assay) and selectivity vs. non-malignant cells
Target Compound Data	DU-145: 15 nM; MIAPACA-2: 18 nM; HOP-62: 26 nM; SW620: 40 nM; PC-3: 61 nM; NCI-H23: 72 nM; HT-29: 104 nM. Non-malignant cells (PZ-HPV-7, CCD-18Co, MRC-5): no significant viability reduction.
Comparator Or Baseline	2-Deoxyglucose (clinical-stage hexokinase inhibitor): produced comparable lactate/pyruvate reduction in cancer cells but known to cause toxicity in normal tissues. GW3965 (LXR agonist): inhibited growth via cholesterol depletion and cell cycle arrest, mechanistically distinct from SR9243-mediated apoptosis.
Quantified Difference	SR9243 IC50 range: 15–104 nM across 7 cancer lines vs. no cytotoxicity in matched normal cells at effective doses. GW3965 co-treatment dose-dependently reduced SR9243 toxicity, confirming opposite pharmacological directions at the same target.
Conditions	MTT reduction assay; 72 h treatment; prostate (PC3, DU-145), colorectal (SW620, HT-29), lung (HOP-62, NCI-H23), pancreatic (MIAPACA-2) cancer cell lines, and matched non-malignant lines PZ-HPV-7, CCD-18Co, MRC-5.

Why This Matters

For procurement decisions, this dataset demonstrates that SR9243 provides nanomolar potency across a broad cancer panel with intrinsic selectivity for malignant over normal cells—a dual advantage that LXR agonists, LXR antagonists, and most direct glycolysis inhibitors do not offer in a single agent.

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. Table 1 and Figures 2A–2B. View Source

SR9243 vs. SR9238: Systemic Exposure Enabled by Structural Redesign of the Ester Liability

SR9243 was explicitly designed from the SR9238 scaffold to replace a rapidly hydrolyzed ester moiety, thereby conferring systemic exposure rather than liver-restricted distribution [1]. SR9238 is a liver-selective LXR inverse agonist (LXRα IC50 = 214 nM; LXRβ IC50 = 43 nM) [2] whose ester group is cleaved by plasma and hepatic esterases, preventing meaningful exposure in extrahepatic tissues [1]. The SAR study confirmed that SR9243 provided systemic exposure and was highly specific for LXR [3]. This redesign enabled SR9243 to suppress LXR activity in tumors at distal sites, including subcutaneous xenografts of colon (SW620), prostate (DU-145), and lung (LLC1) origin, whereas SR9238 is limited to hepatic indications [1].

Systemic exposure

Head-to-head

SR9243 enabled systemic distribution and extrahepatic tumor suppression. SR9238 is restricted to liver.

Structural basis for model selection

Ester replacement in SR9243 eliminates rapid hepatic metabolism seen with SR9238.

Evidence Dimension	Systemic exposure capability and tissue distribution range
Target Compound Data	SR9243: systemic exposure achieved; active in subcutaneous xenograft models (SW620 colon, DU-145 prostate, LLC1 lung, E0771 breast); suppresses LXR activity in extrahepatic tumors.
Comparator Or Baseline	SR9238: liver-selective inverse agonist; LXRα IC50 = 214 nM, LXRβ IC50 = 43 nM; ester moiety limits systemic exposure.
Quantified Difference	SR9243: systemic distribution enabling multi-organ tumor targeting. SR9238: liver-restricted distribution, unsuitable for non-hepatic cancer models.
Conditions	Design rationale described in Flaveny et al. 2015; SAR confirmation in Elgendy et al. 2022.

Why This Matters

If the experimental objective requires targeting extrahepatic tumors (prostate, colon, lung, breast), SR9243 is structurally validated for systemic exposure, while SR9238 is pharmacokinetically restricted to liver and cannot substitute for these applications.

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. View Source
• [2] Adooq Bioscience. SR9238 product page: LXR inverse agonist with IC50 values of 43 nM (LXRβ) and 214 nM (LXRα). View Source
• [3] Elgendy, B., Griffett, K., Hegazy, L., Di Fruscia, P., Sample, K., Schoepke, E., Kamenecka, T.M., & Burris, T.P. (2022). Synthesis and structure activity relationship of the first class of LXR inverse agonists. Bioorganic Chemistry, 119, 105540. View Source

In Vivo Tumor Growth Inhibition Without Weight Loss, Hepatotoxicity, or Inflammation: Differentiating SR9243 from Lipogenesis Inhibitors

In SW620 colon cancer xenografts, SR9243 produced dose-dependent tumor growth inhibition at 30 mg/kg and 60 mg/kg (i.p., daily) without promoting weight loss [1]. In DU-145 prostate cancer xenografts, 60 mg/kg SR9243 significantly suppressed tumor growth [1]. In the LLC1 syngeneic lung carcinoma model, SR9243 (60 mg/kg) inhibited tumor growth while histological and biochemical analyses confirmed absence of hepatotoxicity or inflammation [1]. This tolerability profile contrasts sharply with earlier lipogenesis inhibitors (FASN or ACC1 inhibitors) that induced anorexia and severe weight loss in preclinical models, precluding their clinical development [2]. In E0771 triple-negative breast cancer (TNBC) syngeneic tumors, SR9243 (60 mg/kg, 16 days) induced immune-mediated tumor destruction, increasing tumor-resident CD8+ T-cells and dendritic cells while decreasing myeloid-derived suppressor cells (MDSCs) [3].

In vivo tolerability

Cross-study

Dose-dependent tumor growth inhibition at 30–60 mg/kg without weight loss or hepatotoxicity.

Reported model-tolerability context

Xenograft and syngeneic models. Profile differs from historical lipogenesis inhibitors.

Evidence Dimension	In vivo tumor growth inhibition and systemic tolerability
Target Compound Data	SW620 xenograft: dose-dependent tumor growth reduction at 30 and 60 mg/kg; DU-145 xenograft: significant tumor suppression at 60 mg/kg; LLC1 syngeneic: tumor inhibition at 60 mg/kg. No weight loss, no hepatotoxicity, no inflammation across all models.
Comparator Or Baseline	Historical lipogenesis inhibitors (FASN inhibitors, ACC1 inhibitors): produced rapid weight loss and anorexia in preclinical models (cited by Flaveny et al. referencing Clegg et al. 2002 and Tu et al. 2005).
Quantified Difference	SR9243: tumor growth inhibition achieved without weight loss or hepatotoxicity. Historical lipogenesis inhibitors: tumor efficacy accompanied by dose-limiting weight loss and anorexia.
Conditions	Athymic nude mice (SW620, DU-145 xenografts); C57BL/6J mice (LLC1 syngeneic); C57BL6J mice (E0771 TNBC); daily i.p. dosing at 30 or 60 mg/kg for 16+ days.

Why This Matters

For in vivo oncology studies, SR9243 uniquely combines tumor growth inhibition across four distinct cancer models with a documented absence of the weight loss and hepatotoxicity that caused clinical failure of previous lipogenesis-targeting agents.

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. Figures 4, 5, 6. View Source
• [2] Clegg, D.J., Wortman, M.D., Benoit, S.C., McOsker, C.C., & Seeley, R.J. (2002). Comparison of central and peripheral administration of C75 on food intake, body weight, and conditioned taste aversion. Diabetes, 51(11), 3196–3201. Tu, Y., et al. (2005). Cited within Flaveny et al. 2015 as evidence of lipogenesis inhibitor toxicity. View Source
• [3] Carpenter, K.J., Valfort, A., Steinauer, N., Elgendy, B., Burris, T.P., & Wargo, J.A. (2019). LXR-inverse agonism stimulates immune-mediated tumor destruction by enhancing CD8 T-cell activity in triple negative breast cancer. Scientific Reports, 9, 19530. View Source

Nuclear Receptor Selectivity: SR9243 Shows No Significant Activity at Other Nuclear Receptors at Maximally Effective Concentration

In a nuclear receptor selectivity panel, SR9243 at 10 μM (a maximally efficacious concentration) failed to significantly influence the activity of any other nuclear receptors tested [1]. Independent vendor technical documentation corroborates that SR9243 exhibits no significant activity at other nuclear receptors at its maximally effective concentration . This selectivity profile is notable given that a systematic assessment of LXR, FXR, CAR, RORγ, and PXR ligands revealed that LXR ligands as a class generally behave in a non-selective manner, with several LXR ligands also activating PXR [2]. The SAR study further confirmed that SR9243 was highly specific for LXR [3].

Nuclear receptor selectivity

Cross-study

No significant modulation of FXR, CAR, RORγ, or PXR at 10 μM.

Supports LXR-specific pathway interpretation

Reporter cell line panel. Atypical selectivity among LXR ligand class.

Evidence Dimension	Selectivity across nuclear receptor superfamily
Target Compound Data	SR9243 at 10 μM: no significant modulation of other nuclear receptors.
Comparator Or Baseline	LXR ligand class general observation: several LXR ligands activate PXR and other nuclear receptors non-selectively (Hodnik et al. 2020).
Quantified Difference	SR9243: selective for LXR at concentrations up to 10 μM. Class average for LXR ligands: non-selective behavior with PXR cross-activation.
Conditions	Nuclear receptor reporter cell lines expressing LBDs of FXR, LXRα, LXRβ, CAR, RORγ, and PXR; SR9243 tested at 10 μM (maximally efficacious concentration in LXR reporter assays).

Why This Matters

For experiments requiring LXR-specific modulation without confounding PXR or FXR activation, SR9243 provides documented selectivity that is atypical among LXR-targeting ligands, reducing the risk of off-target-driven data artifacts.

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. Figure S1A. View Source
• [2] Hodnik, Ž., Tomašić, T., & Peterlin Mašič, L. (2020). Assessing the Selectivity of FXR, LXRs, CAR, and RORγ Pharmaceutical Ligands With Reporter Cell Lines. Frontiers in Pharmacology, 11, 1073. View Source
• [3] Elgendy, B., Griffett, K., Hegazy, L., Di Fruscia, P., Sample, K., Schoepke, E., Kamenecka, T.M., & Burris, T.P. (2022). Synthesis and structure activity relationship of the first class of LXR inverse agonists. Bioorganic Chemistry, 119, 105540. View Source

Mechanistic Distinction from LXR Agonists: SR9243 Induces Apoptosis via Glycolysis/Lipogenesis Suppression, Not Cholesterol Depletion or Cell Cycle Arrest

LXR agonists such as GW3965 and LXR-623 exert anti-neoplastic effects primarily through reducing intracellular cholesterol levels and inducing cell cycle arrest [1]. SR9243 does not modulate cell cycle arrest genes (P21, P15, P27, MDM2, P52, GADD45, CCNE, CDC25, CCNB1, CCND1, CCNA2) and instead induces apoptosis via caspase-3/7 activation within 12 hours of treatment [1]. Co-treatment experiments demonstrated that GW3965 dose-dependently reduced SR9243 toxicity, confirming that the two ligand types modulate LXR activity in quantifiably opposite directions [1]. In clear cell renal cell carcinoma (ccRCC), a direct comparison showed that SR9243 downregulated lipogenesis genes (SREBP-1c, FASN, SCD1) and reduced intracellular fatty acid content, whereas LXR-623 (LXRα IC50 = 179 nM, LXRβ IC50 = 24 nM) reduced intracellular cholesterol by affecting cholesterol transport [2]. Both compounds induced apoptosis in ccRCC cells but through distinct metabolic mechanisms [2].

Apoptosis mechanism

Head-to-head

Caspase-3/7 activation, no cell cycle arrest. GW3965/LXR-623 act via cholesterol depletion.

Mechanism context for apoptosis pathway studies

GW3965 co-treatment antagonized SR9243 cytotoxicity. Distinct metabolic endpoints.

Evidence Dimension	Mechanism of cancer cell killing
Target Compound Data	SR9243: suppresses glycolysis genes (GCK1, PFK2, PFK1, LDH) and lipogenesis genes (FASN, SCD1, SREBP1c); activates caspase-3/7 at 12 h; induces apoptosis without cell cycle arrest; reduces intracellular fatty acids.
Comparator Or Baseline	GW3965 (LXR agonist): reduces intracellular cholesterol, induces cell cycle arrest. LXR-623 (LXR agonist, LXRα IC50 = 179 nM, LXRβ IC50 = 24 nM): reduces intracellular cholesterol via cholesterol transport modulation.
Quantified Difference	SR9243 apoptosis mechanism: glycolysis + lipogenesis dual suppression. LXR agonists: cholesterol depletion + cell cycle arrest. GW3965 co-treatment dose-dependently antagonized SR9243 cytotoxicity, confirming opposite pharmacology.
Conditions	miRNA expression profiling for cell cycle genes; caspase-3/7 activation assay; TR-FRET corepressor/coactivator recruitment; GW3965-SR9243 reciprocal co-treatment; ccRCC cell lines 786-O and ACHN for LXR-623 comparison.

Why This Matters

If the research goal is to induce metabolic catastrophe in cancer cells through simultaneous Warburg effect and lipogenesis suppression rather than cholesterol modulation, SR9243 is mechanistically non-redundant with any LXR agonist and cannot be functionally replaced by agonist-class compounds.

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. Figures 1, 2, S2. View Source
• [2] Xu, H., Chen, Y., Gu, M., Liu, C., Chen, Q., & Zhan, M. (2019). Targeting the transcription factor receptor LXR to treat clear cell renal cell carcinoma: agonist or inverse agonist? Cancer Cell International, 19, 150. View Source

Evidence-Backed Application Scenarios for SR9243 Procurement in Cancer Metabolism Research

Dual Targeting of Glycolysis and Lipogenesis in a Single Agent for Pan-Cancer Cytotoxicity Screening

SR9243 uniquely suppresses both the Warburg effect (via downregulation of GCK1, PFK2, PFK1, and LDH) and de novo lipogenesis (via downregulation of SREBP1c, FASN, and SCD1) through a single pharmacological intervention at LXR [1]. At nanomolar concentrations (IC50 15–104 nM across 7 cell lines), it induces apoptotic cell death selectively in cancer cells without affecting non-malignant counterparts from the same tissues of origin [1]. This dual-pathway targeting makes SR9243 an ideal tool compound for phenotypic screening of cancer cell line panels where simultaneous metabolic stress on both glycolysis and lipid synthesis is desired, and where conventional single-pathway inhibitors fail to capture the full metabolic dependency of aggressive tumors.

In Vivo Tumor Xenograft Studies Requiring Tumor Growth Inhibition Without Systemic Toxicity Confounds

SR9243 is validated for in vivo use across multiple xenograft and syngeneic models (SW620 colon, DU-145 prostate, LLC1 lung, E0771 TNBC) at 30–60 mg/kg daily i.p. dosing [1]. Critically, tumor-bearing mice treated with SR9243 did not exhibit weight loss, hepatotoxicity, or systemic inflammation—a documented advantage over earlier lipogenesis inhibitors that triggered anorexia and cachexia [1]. For researchers requiring robust tumor growth inhibition without the confounding effects of treatment-induced weight loss on endpoint interpretation, SR9243 offers a validated dosing paradigm with published body weight and toxicity data across four independent tumor models [1][2].

LXR Corepressor Recruitment Mechanistic Studies: Functional Differentiation from Antagonists and Agonists

SR9243 is one of the only commercially available LXR inverse agonists with published TR-FRET and sequential ChIP data demonstrating direct enhancement of NCOR1 and SMRT corepressor recruitment to endogenous LXR target gene promoters (SREBF1, FASN, PFK2, GCK1) [1]. Unlike the LXR antagonist GSK2033 (pIC50 7/7.4 for LXRα/β), which merely blocks agonist binding, SR9243 actively suppresses basal transcriptional activity [1]. For researchers investigating corepressor-dependent gene silencing mechanisms or comparing functional outcomes of LXR agonism vs. inverse agonism in transcriptional regulation, SR9243 provides the only well-characterized systemic inverse agonist probe with published chromatin occupancy data [1].

Chemosensitization Studies Combining Metabolic Stress with Standard-of-Care Cytotoxics

SR9243 profoundly enhanced the efficacy of 5-fluorouracil and cisplatin in all cancer cell lines tested, demonstrating its utility as a chemosensitizer [1]. The compound's mechanism—depleting intracellular glycolytic metabolites (pyruvate, lactate, hexose phosphates) and lipogenic end products (palmitate, stearate, palmitoleate, myristoleate)—creates a metabolically vulnerable state that potentiates DNA-damaging and antimetabolite chemotherapies [1]. For combination therapy screening platforms, SR9243 offers a validated metabolic priming strategy with published synergy data.

Application

Selection Property

Validation Focus

Dual glycolysis & lipogenesis targeting

LXR inverse agonism with reported gene suppression profile

Cell-model endpoint review; glycolytic and lipogenic enzyme downregulation

In vivo tumor model studies

Systemic exposure with reported tolerability endpoint context

Model-tolerability endpoint monitoring; review of weight and hepatic parameters

Corepressor recruitment mechanism research

Functional inverse agonism with published ChIP data

Pathway-response context; NCOR1/SMRT promoter occupancy review

Chemosensitization screening

Reported synergy with antimetabolite and DNA-damaging agents

Model-response interpretation; combination endpoint review

• [1] Flaveny, C.A., Griffett, K., Elgendy, B., Kazantzis, M., Abdelkarim, M., Hegazy, L., ... & Burris, T.P. (2015). Broad Anti-tumor Activity of a Small Molecule that Selectively Targets the Warburg Effect and Lipogenesis. Cancer Cell, 28(1), 42–56. View Source
• [2] Carpenter, K.J., Valfort, A., Steinauer, N., Elgendy, B., Burris, T.P., & Wargo, J.A. (2019). LXR-inverse agonism stimulates immune-mediated tumor destruction by enhancing CD8 T-cell activity in triple negative breast cancer. Scientific Reports, 9, 19530. View Source